Cas no 2411269-66-2 (1-methyl-1H-1,3-benzodiazol-6-yl fluoranesulfonate)

• Product Name: 1-methyl-1H-1,3-benzodiazol-6-yl fluoranesulfonate
• CAS No: 2411269-66-2
• MF: C₈H₇FN₂O₃S
• MW: 230.216183900833
• CID: 5465287
• Update Time: 2025-05-21

1-methyl-1H-1,3-benzodiazol-6-yl fluoranesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-1,3-benzodiazol-6-yl fluoranesulfonate
• Z3919185772

• Inchi： 1S/C8H7FN2O3S/c1-11-5-10-7-3-2-6(4-8(7)11)14-15(9,12)13/h2-5H,1H3
• InChI Key： MMDKCDWRDQLNAD-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC2=C(C=1)N(C)C=N2)F

Computed Properties

• Exact Mass: 230.01614143 g/mol
• Monoisotopic Mass: 230.01614143 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.6
• Molecular Weight: 230.22

Additional information on 1-methyl-1H-1,3-benzodiazol-6-yl fluoranesulfonate

1-Methyl-1H-1,3-Benzodiazol-6-Yl Fluoranesulfonate: A Comprehensive Overview

The compound with CAS No. 2411269-66-2, known as 1-methyl-1H-1,3-benzodiazol-6-yl fluoranesulfonate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzodiazole ring system with a fluoranesulfonate group. The benzodiazole core is a heterocyclic aromatic compound that exhibits exceptional stability and fluorescence properties, making it a valuable component in various applications.

Recent studies have highlighted the potential of 1-methyl-1H-1,3-benzodiazol-6-yl fluoranesulfonate in the development of advanced materials for optoelectronic devices. The integration of the benzodiazole moiety with the fluoranesulfonate group enhances its electronic properties, enabling it to serve as a high-performance fluorescent material. Researchers have demonstrated that this compound exhibits excellent photoluminescence quantum yields, making it a promising candidate for applications in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). Furthermore, its ability to emit light across a wide range of wavelengths has opened new avenues for its use in bioimaging and sensing technologies.

The synthesis of 1-methyl-1H-1,3-benzodiazol-6-yl fluoranesulfonate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The key steps include the formation of the benzodiazole ring system through cyclization reactions and subsequent functionalization with the fluoranesulfonate group. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, reducing production costs and minimizing environmental impact.

One of the most intriguing aspects of this compound is its ability to undergo structural modifications to tailor its properties for specific applications. For instance, researchers have explored the substitution of different groups at the benzodiazole ring to enhance its solubility or alter its emission spectra. These modifications have led to the development of derivatives with unique characteristics, further expanding the scope of potential applications.

In terms of physical properties, 1-methyl-1H-1,3-benzodiazol-6-yl fluoranesulfonate exhibits a high degree of thermal stability, which is crucial for its use in high-temperature environments. Its melting point and decomposition temperature have been extensively studied, providing valuable insights into its suitability for various industrial processes. Additionally, its fluorescence properties remain intact under harsh conditions, making it an ideal choice for demanding applications.

The application of benzodiazole-based compounds in fluorescence sensing has been a focal point of recent research efforts. By leveraging the unique electronic properties of the benzodiazole ring system, scientists have developed sensors capable of detecting trace amounts of analytes with high sensitivity. The integration of the fluoranesulfonate group further enhances the sensing capabilities by enabling selective interactions with target molecules.

Another area where 1-methyl-1H-1,3-benzodiazol-6-yl fluoranesulfonate has shown promise is in drug delivery systems. Its biocompatibility and controlled release properties make it an attractive candidate for encapsulating therapeutic agents. Recent studies have demonstrated that this compound can be used as a carrier for drugs with poor solubility, significantly improving their bioavailability.

In conclusion, 1-methyl-1H-1,3-benzodiazol-6-Yl Fluoranesulfonate (CAS No. 2411269-66-) stands out as a versatile chemical entity with a wide range of applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a key player in the development of next-generation materials and technologies.